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Compound of Interest

Compound Name: TRC051384 hydrochloride

Cat. No.: B15585250

For Researchers, Scientists, and Drug Development Professionals

Introduction

TRC051384 is a potent and novel small molecule inducer of Heat Shock Protein 70 (HSP70).
[1][2] Its mechanism of action involves the activation of Heat Shock Factor 1 (HSF1), a key
transcription factor in the cellular stress response, leading to the upregulation of HSP70.[2] This
activity confers significant cytoprotective and anti-inflammatory effects. Notably, TRC051384
has demonstrated neuroprotective properties in preclinical models of ischemic stroke, where it
has been shown to reduce neuronal injury and improve survival even with delayed
administration.[1][2] The hydrochloride salt of TRC051384 is often utilized in research settings
to improve aqueous solubility and facilitate formulation for in vivo studies.

These application notes provide detailed information on the solubility and formulation of
TRC051384 hydrochloride for animal research, along with relevant protocols and a summary
of its biological context.

Physicochemical Properties

A clear understanding of the physicochemical properties of TRC051384 hydrochloride is
essential for its effective use in experimental settings.
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Property Value Source

N-[2-(4-Morpholinyl)ethyl]-N'-
) [4-[3-[6-(4-morpholinyl)-2-
Chemical Name o MedChemExpress
pyridinyl]-1-oxo-2-propen-1-

yl]phenyl]-urea hydrochloride

Molecular Formula C25H31N504 - XHCI MedChemExpress
Molecular Weight 465.54 g/mol (free base) [1]
Appearance Solid [1]

Solubility Profile

The solubility of TRC051384 is a critical factor in designing formulations for animal
administration. While specific quantitative solubility data in individual excipients is not readily
available in published literature, established protocols provide valuable insights into achieving
desired concentrations.

Solvent/Vehicle Solubility Notes Source

Use freshly opened
>100 mg/mL (214.80 DMSO as itis
DMSO . . [1]
mM) hygroscopic, which

can affect solubility.

Clear solution. The
) ) = 2.5 mg/mL (5.37 ) o
In Vivo Formulation 1 M) saturation point is not [1]
m
specified.

Clear solution. The
) ) = 2.5 mg/mL (5.37 ) o
In Vivo Formulation 2 M) saturation point is not [1]
m
specified.

Signaling Pathway of TRC051384

TRC051384 exerts its therapeutic effects by modulating the heat shock response pathway.
Under normal physiological conditions, HSF1 is held in an inactive monomeric state through its
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association with HSP90. Upon cellular stress or stimulation by an inducer like TRC051384,
HSF1 dissociates from HSP90, trimerizes, and translocates to the nucleus. In the nucleus, the
HSF1 trimer binds to heat shock elements (HSES) in the promoter regions of heat shock genes,
such as HSPAL1A, leading to the transcription and subsequent translation of HSP70. The newly
synthesized HSP70 then acts as a molecular chaperone, assisting in protein folding, preventing
protein aggregation, and promoting cell survival.
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Formulation Workflow for TRC051384 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15585250?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/TRC051384.html
https://file.medchemexpress.com/batch_PDF/HY-101712/TRC051384-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15585250#trc051384-hydrochloride-solubility-and-formulation-for-animal-studies
https://www.benchchem.com/product/b15585250#trc051384-hydrochloride-solubility-and-formulation-for-animal-studies
https://www.benchchem.com/product/b15585250#trc051384-hydrochloride-solubility-and-formulation-for-animal-studies
https://www.benchchem.com/product/b15585250#trc051384-hydrochloride-solubility-and-formulation-for-animal-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15585250?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

